Cas no 1361716-07-5 (2'-Chloro-2,6-dichloro-4'-nitro-biphenyl)

• Product Name: 2'-Chloro-2,6-dichloro-4'-nitro-biphenyl
• CAS No: 1361716-07-5
• MF: C₁₂H₆Cl₃NO₂
• MW: 302.540540218353
• CID: 4996291
• Update Time: 2025-10-09

2'-Chloro-2,6-dichloro-4'-nitro-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Chloro-2,6-dichloro-4'-nitro-biphenyl

• Inchi： 1S/C12H6Cl3NO2/c13-9-2-1-3-10(14)12(9)8-5-4-7(16(17)18)6-11(8)15/h1-6H
• InChI Key： ZAODFBOXOZOZHD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C(=CC=CC=1Cl)Cl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 300
• XLogP3: 5.3
• Topological Polar Surface Area: 45.8

Additional information on 2'-Chloro-2,6-dichloro-4'-nitro-biphenyl

2'-Chloro-2,6-Dichloro-4'-Nitro-Biphenyl (CAS No. 1361716-07-5)

2'-Chloro-2,6-dichloro-4'-nitro-biphenyl is a highly specialized organic compound with the CAS registry number 1361716-07-5. This compound belongs to the class of biphenyl derivatives, which are extensively studied for their unique electronic and structural properties. The molecule features a biphenyl core with chlorine and nitro substituents, making it a valuable compound in various fields of chemistry and materials science.

The structure of 2'-chloro-2,6-dichloro-4'-nitro-biphenyl consists of two phenyl rings connected by a single bond. The substituents on the molecule include two chlorine atoms at the 2 and 6 positions of one phenyl ring and a nitro group at the 4' position of the other ring. These substituents significantly influence the compound's electronic properties, making it an interesting candidate for applications in optoelectronics and sensor technologies.

Recent studies have highlighted the potential of biphenyl derivatives like 2'-chloro-2,6-dichloro-4'-nitro-biphenyl in the development of advanced materials. For instance, researchers have explored their use in organic light-emitting diodes (OLEDs) due to their ability to modulate electronic transitions and improve device efficiency. The presence of electron-withdrawing groups such as nitro and chlorine substituents enhances the stability and performance of these materials under various operating conditions.

In addition to its role in materials science, 2'-chloro-2,6-dichloro-4'-nitro-biphenyl has shown promise in medicinal chemistry. The compound's unique structure allows for interactions with specific biological targets, making it a potential lead compound for drug discovery. Recent research has focused on its ability to inhibit certain enzymes involved in disease pathways, suggesting its potential as a therapeutic agent.

The synthesis of 2'-chloro-2,6-dichloro-4'-nitro-biphenyl typically involves multi-step organic reactions. Key steps include nucleophilic aromatic substitution and nitration processes, which are optimized to achieve high yields and purity. The synthesis pathway is designed to minimize side reactions and ensure the formation of the desired product with high regioselectivity.

In terms of safety data, 2'-chloro-2,6-dichloro-4'-nitro-biphenyl exhibits moderate toxicity profiles under standard laboratory conditions. Handling precautions include wearing appropriate personal protective equipment and ensuring adequate ventilation during synthesis or handling procedures. Storage recommendations include keeping the compound in a cool, dry place away from direct sunlight to prevent degradation.

The application of computational chemistry tools has further enhanced our understanding of 2'-chloro-2,6-dichloro-4'-nitro-biphenyl's properties. Density functional theory (DFT) calculations have provided insights into its electronic structure, while molecular dynamics simulations have revealed details about its conformational flexibility. These computational studies complement experimental findings and aid in predicting the compound's behavior in different environments.

In conclusion, 2'-chloro-2,6-dichloro-4'-nitro-biphenyl is a versatile compound with significant potential across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in both academic research and industrial applications. As ongoing research continues to uncover new properties and uses for this compound, its role in advancing science and technology is expected to grow further.